Cas no 175168-70-4 (rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid
• CAS No: 175168-70-4
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD29049179
• CID: 1361115
• PubChem ID: 51888142
• Update Time: 2025-06-29

rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(2-bromophenyl)-, (1R,2R)-rel-
• rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-(2-Bromophenyl)cyclopropanecarboxylic Acid
• D72705
• starbld0016000
• trans-(+/-)-2-(2-Bromo-phenyl)-cyclopropanecarboxylic acid
• CS-0044564
• trans-(+)-2-(2-Bromo-phenyl)-cyclopropanecarboxylic Acid
• rel-(1R,2R)-2-(2-Bromophenyl)cyclopropane-1-carboxylic acid
• Z2242045651
• trans-(-)-2-(2-Bromo-phenyl)-cyclopropanecarboxylic Acid
• SJXGNJABBYVEHY-JGVFFNPUSA-N
• 1314867-11-2
• AC8825
• AKOS037651050
• CS-15779
• SCHEMBL4126357
• 175168-70-4
• EN300-250470
• (1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD29049179
• Inchi： 1S/C10H9BrO2/c11-9-4-2-1-3-6(9)7-5-8(7)10(12)13/h1-4,7-8H,5H2,(H,12,13)/t7-,8+/m0/s1
• InChI Key： SJXGNJABBYVEHY-JGVFFNPUSA-N
• SMILES： BrC1C=CC=CC=1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic Acid (CAS No. 175168-70-4)

Rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid (CAS No. 175168-70-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique cyclopropane ring structure and bromophenyl substituent, exhibits a range of pharmacological properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a 2-bromophenyl group at the 2-position and a carboxylic acid functional group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The cyclopropane ring, known for its high reactivity and rigidity, often serves as a privileged scaffold in medicinal chemistry due to its ability to engage in favorable interactions with biological targets.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various diseases, including cancer, inflammation, and neurological disorders. The structural features of rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid have made it a promising candidate for such applications. For instance, studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in cancer therapy. The bromophenyl moiety, in particular, has been shown to enhance binding affinity to protein targets by facilitating hydrophobic interactions and π-stacking effects.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of both the carboxylic acid and bromine atoms provides multiple sites for functionalization, allowing researchers to tailor its pharmacological properties for specific therapeutic needs. For example, derivatization of the carboxylic acid group can yield esters or amides, which can be further modified to improve solubility or metabolic stability. Similarly, the bromine atom can be replaced with other functional groups through cross-coupling reactions, enabling the creation of diverse analogues.

The synthesis of rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have enabled the efficient construction of complex cyclic structures like this one. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for achieving biologically active compounds.

In the realm of drug discovery, computational modeling has played an increasingly important role in predicting the binding modes and efficacy of small molecules like rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid. Molecular docking studies have revealed that this compound can interact with various protein targets through multiple binding pockets. This suggests its potential utility in developing multitarget drugs that can modulate multiple pathways simultaneously. Such an approach could lead to more effective therapies with fewer side effects.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial findings indicate that it exhibits inhibitory activity against certain enzymes implicated in disease pathways. For example, it has shown promise as an inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune diseases. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) has been investigated, highlighting its potential as a tool compound for studying receptor function.

The use of rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid as a building block for drug development aligns with current trends in medicinal chemistry towards rational drug design. By leveraging structural motifs that have demonstrated biological activity, researchers can accelerate the discovery process and reduce attrition rates during clinical trials. The cyclopropane scaffold remains particularly attractive due to its unique conformational constraints and ability to mimic other bioactive structures such as beta-turns.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. With increasing emphasis on precision medicine and personalized therapies, compounds like rac-(1R,2R)-2-(2-bromophenyl)cyclopropane-1-carboxylic acid could play a pivotal role in addressing unmet medical needs.